1-[2-hydroxy-3-(4-methylphenoxy)propyl]-3-methyl-1H-3,1-benzimidazol-3-ium iodide

• IUPAC Name: 1-(3-methylbenzimidazol-3-ium-1-yl)-3-(4-methylphenoxy)propan-2-ol;iodide
• InChI: InChI=1S/C18H21N2O2.HI/c1-14-7-9-16(10-8-14)22-12-15(21)11-20-13-19(2)17-5-3-4-6-18(17)20;/h3-10,13,15,21H,11-12H2,1-2H3;1H/q+1;/p-1
• InChI Key: ZWIWLDMXUYGJIF-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)OCC(CN2C=[N+](C3=CC=CC=C32)C)O.[I-]
• Molecular Formula: C18H21IN2O2
• Molecular Weight: 424.3 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives like 1-[2-hydroxy-3-(4-methylphenoxy)propyl]-3-methyl-1H-3,1-benzimidazol-3-ium iodide involves multiple steps, including the formation of the benzimidazole core, functionalization of the side chains, and the introduction of the iodide ion. A similar compound, 2-(2-Methoxyphenyl)-1,3-dimethyl-1H-benzimidazol-3-ium iodide, was synthesized and employed as a dopant for electronic applications, highlighting the versatility of benzimidazoles in synthesis and application (Wei et al., 2012).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by X-ray diffraction (XRD), nuclear magnetic resonance (NMR), and Fourier-transform infrared spectroscopy (FT-IR). For example, the structural properties of 1-hexyl-3-methylimidazolium iodide in aqueous solutions have been investigated, providing insight into the complex interactions and the molecular arrangement of similar compounds (D’Angelo et al., 2015).

Chemical Reactions and Properties

Benzimidazole derivatives undergo various chemical reactions, including nucleophilic substitution, electrophilic addition, and coupling reactions. The chemical reactivity is influenced by the substituents on the benzimidazole ring and the conditions under which the reactions are performed. An example of the synthetic utility of hypervalent iodine in the synthesis of benzimidazole derivatives showcases the diverse chemical transformations these compounds can undergo (Prakash et al., 1992).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, such as solubility, melting point, and thermal stability, are critical for their application in various domains. For instance, the synthesis and characterization of 1, 3-dihexyl-2-(phenylthio)-1H-benzo[d]imidazol-3-ium iodide demonstrate the impact of structural modifications on the physical properties, including ionic conductivity and thermal behavior (Ramkumar et al., 2014).

Chemical Properties Analysis

The chemical properties of benzimidazole derivatives, such as acidity, basicity, and reactivity towards various reagents, are essential for their function in different chemical environments. The interaction with acids, bases, and oxidizing agents can lead to a wide range of products with diverse biological and chemical activities. For example, the investigation of reactions of benzimidazole derivatives with molecular iodine highlights the chemical versatility and potential for novel synthesis pathways (Naresh et al., 2014).